Cas no 51785-85-4 (Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl-)

Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl- structure
51785-85-4 structure
Product Name:Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl-
CAS No:51785-85-4
MF:C13H22N2O5
MW:286.324183940887
CID:1577108
PubChem ID:71365985
Update Time:2025-04-21

Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl-
    • 2-[methyl-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carbonyl]amino]acetic acid
    • Boc-l-pro-sar-oh
    • 1-(tert-Butoxycarbonyl)-L-prolyl-N-methylglycine
    • DTXSID00789363
    • 51785-85-4
    • (S)-2-(1-(tert-Butoxycarbonyl)-N-methylpyrrolidine-2-carboxamido)acetic acid
    • Inchi: 1S/C13H22N2O5/c1-13(2,3)20-12(19)15-7-5-6-9(15)11(18)14(4)8-10(16)17/h9H,5-8H2,1-4H3,(H,16,17)/t9-/m0/s1
    • InChI Key: LOHGESHMXDNESI-VIFPVBQESA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@H]1C(N(C)CC(=O)O)=O)=O

Computed Properties

  • Exact Mass: 286.15296
  • Monoisotopic Mass: 286.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 87.2Ų

Experimental Properties

  • PSA: 87.15
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